Cas no 179382-90-2 (5'-Guanylic-8-t acid,diammonium salt (9CI))

5'-Guanylic-8-t acid,diammonium salt (9CI) structure
179382-90-2 structure
Product Name:5'-Guanylic-8-t acid,diammonium salt (9CI)
CAS No:179382-90-2
MF:C10H20N7O8P
MW:399.289771318436
CID:113173
PubChem ID:137014999
Update Time:2025-04-18

5'-Guanylic-8-t acid,diammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Guanylic-8-t acid,diammonium salt (9CI)
    • GUANOSINE 5'-MONOPHOSPHATE-[8-3H] DIAMMONIUM SALT
    • guanosine 5'-monophosphate-(8-3H)
    • GUANOSINE 5'-MONOPHOSPHATE,DIAMMONIUM SALT,[8-3H]
    • GUANOSINE 5'-MONOPHOSPHATE, DIAMMONIUM SALT, [8-3H]-
    • diazanium;[(2R,3S,4R,5R)-5-(2-amino-6-oxo-8-tritio-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
    • Guanosine 5'-monophosphate-[8-3h]diammonium salt
    • 179382-90-2
    • Inchi: 1S/C10H14N5O8P.2H3N/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21;;/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18);2*1H3/t3-,5-,6-,9-;;/m1../s1/i2T;;
    • InChI Key: ZHSQCOUQMRQBQP-QPIIICEFSA-N
    • SMILES: P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C([3H])=NC3C(NC(N)=NC2=3)=O)O1)O)O.[NH4+].[NH4+]

Computed Properties

  • Exact Mass: 399.11900
  • Monoisotopic Mass: 399.11932187g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 586
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 209Ų

Experimental Properties

  • PSA: 221.51000
  • LogP: -0.35970

5'-Guanylic-8-t acid,diammonium salt (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16; S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R10; R36/37/38
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